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Compound of Interest

Compound Name: Mesaconitine (Standard)

Cat. No.: B15559537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mesaconitine is a highly toxic diterpenoid alkaloid found in plants of the Aconitum genus.[1][2] It
is a potent neurotoxin that acts on voltage-gated sodium channels.[1][3] Due to its extreme
toxicity, meticulous care and adherence to strict safety protocols are imperative when handling
Mesaconitine standard. These application notes provide detailed procedures for the accurate
weighing, handling, and preparation of Mesaconitine standard solutions for research and
analytical purposes.

Physicochemical and Safety Data

A thorough understanding of the properties and hazards of Mesaconitine is crucial for safe
handling.
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Property Value References
Molecular Formula C33H45N011 [415]
Molecular Weight 631.71 g/mol [41[5]
White to off-white solid/crystal
Appearance [11[4115]
powder
Melting Point 208-209 °C [4115]
Slightly soluble in Chloroform
and Methanol.[4][5] Well
soluble in chloroform.[1]
- Moderately soluble in
Solubility
methanol and acetone.[1]
Insoluble in water.[3] Soluble in
a phosphate buffer/acetonitrile
mixture (1:1).[6]
Store at 2-8°C, protected from
Storage ]
light.[1][4][5]
May be altered by light.[6]
Stability Considered extremely toxic.[4]
[5]
Hazard Lo GHS . Hazard
. Description . Signal Word
Information Pictograms Statements
) H300+H330:
Fatal if
o Fatal if
Acute Toxicity swallowed or Danger _
) swallowed or if
inhaled.[7][8] )
inhaled.[5][8]
LD50 (Oral, 1.9 mg/kg[1], 1
Mouse) mg/kg[6]
LD50 (IV,
0.085 mg/kg[1]
Mouse)
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Personal Protective Equipment (PPE) and
Engineering Controls

Due to the high toxicity of Mesaconitine, appropriate PPE and engineering controls are

mandatory.
e Engineering Controls:

o All handling of solid Mesaconitine must be conducted in a certified chemical fume hood or
a glove box to prevent inhalation of airborne particles.

o Adedicated and calibrated analytical balance with a draft shield should be used for

weighing.

» Personal Protective Equipment:

o

Gloves: Wear two pairs of nitrile gloves.

o

Eye Protection: Chemical safety goggles and a face shield are required.

[¢]

Lab Coat: A disposable lab coat is recommended.

o

Respiratory Protection: In case of inadequate ventilation, wear a respirator.[7]

Experimental Protocols
Protocol for Weighing Mesaconitine Standard

This protocol is designed for accurately weighing sub-milligram to milligram quantities of
Mesaconitine.

e Preparation:
o Ensure the analytical balance is calibrated and level.
o Place a new, clean weigh boat or weighing paper on the balance pan.

o Tare the balance to zero.
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e Weighing:

o Carefully transfer a small amount of Mesaconitine standard to the weigh boat using a
clean, dedicated spatula.

o Aim for the target weight, adding or removing minute quantities as needed. Given its
toxicity, it is safer to slightly exceed the target and record the exact weight rather than
trying to remove excess powder.

o Record the exact weight to at least four decimal places (e.g., 0.0001 g).
 Dissolution:

o Using forceps, carefully transfer the weigh boat containing the Mesaconitine to a
volumetric flask of the appropriate size.

o Add a small amount of the chosen solvent (e.g., methanol, acetonitrile, or a
buffer/acetonitrile mixture[6][9][10]) to the weigh boat to dissolve any remaining powder
and rinse it into the flask.

o Repeat the rinsing step at least two more times to ensure all the standard is transferred.
o Fill the volumetric flask to the mark with the solvent.

o Cap the flask and invert it several times to ensure complete dissolution and a
homogenous solution.

Protocol for Preparation of Stock and Working Solutions

e Stock Solution (e.g., 1 mg/mL):

o Accurately weigh approximately 1.0 mg of Mesaconitine standard following the protocol in
section 4.1.

o Dissolve the weighed standard in a 1.0 mL volumetric flask using the appropriate solvent.

e Working Solutions:
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o Prepare working solutions by performing serial dilutions of the stock solution.

o For example, to prepare a 10 pg/mL working solution, transfer 10 uL of the 1 mg/mL stock
solution into a 1.0 mL volumetric flask and dilute to the mark with the solvent.

Analytical Methods for Quantification

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) are common methods for the quantification of Mesaconitine.[9][11]
[12]

Method Column Mobile Phase Detection

Positive mode

Waters C18 column Gradient elution with electrospray ionization
UPLC-MS/MS (1.7 pm, 50 x 2.1 mm)  acetonitrile and 0.1% (ESI) with multiple-
[13] formic acid-water[13] reaction monitoring
(MRM)[13]
Acetonitrile-
HPLC Not specified triethylamine (ACN- UV or MS detection

TEA) buffer[9]

Waste Disposal and Decontamination

o Waste: All disposable materials that have come into contact with Mesaconitine (gloves,
weigh boats, pipette tips, etc.) must be collected in a designated, sealed hazardous waste
container.

o Decontamination: All non-disposable equipment (spatulas, glassware) should be thoroughly
rinsed with the solvent used for dissolution, and the rinsate collected as hazardous waste.
The equipment should then be washed with an appropriate laboratory detergent.

Visualizations
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Caption: Workflow for weighing and preparing Mesaconitine standard solutions.

Hazard Controls

) ( J (

T

Double Nitrile Gloves [Safefy Goggles & Face Smeld) [Dlspusab\e Lab CoaD [Resp\ralur (if neeue@ [ )

Click to download full resolution via product page

Caption: Hierarchy of safety precautions for handling Mesaconitine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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